Cas no 92035-56-8 (4-(Cyclohexylmethyl)phenol)

• Product Name: 4-(Cyclohexylmethyl)phenol
• CAS No: 92035-56-8
• MF: C₁₃H₁₈O
• MW: 190.281424045563
• CID: 757159
• PubChem ID: 21978351
• Update Time: 2025-10-13

4-(Cyclohexylmethyl)phenol Chemical and Physical Properties

Names and Identifiers

• Phenol, 4-(cyclohexylmethyl)-
• 4-(cyclohexylmethyl)phenol
• MB31083
• 4-(Cyclohexylmethyl)phenol

• Inchi： 1S/C13H18O/c14-13-8-6-12(7-9-13)10-11-4-2-1-3-5-11/h6-9,11,14H,1-5,10H2
• InChI Key： YCSVMCYCFDEOMM-UHFFFAOYSA-N
• SMILES： OC1C=CC(=CC=1)CC1CCCCC1

Computed Properties

• Exact Mass: 190.135765193g/mol
• Monoisotopic Mass: 190.135765193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 20.2
• XLogP3: 4.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols 1-hydroxy-2-unsubstituted benzenoids

Additional information on 4-(Cyclohexylmethyl)phenol

Chemical Profile of 4-(Cyclohexylmethyl)phenol (CAS No. 92035-56-8)

4-(Cyclohexylmethyl)phenol, identified by its CAS number 92035-56-8, is a specialized organic compound that has garnered attention in the field of pharmaceutical and chemical research due to its unique structural properties and potential applications. This compound, featuring a phenolic group attached to a cyclohexylmethyl side chain, presents an intriguing scaffold for further chemical manipulation and biological evaluation.

The molecular structure of 4-(Cyclohexylmethyl)phenol consists of a benzene ring substituted with a hydroxyl group at the para position relative to a methyl group that is further connected to a cyclohexane ring. This configuration imparts both lipophilic and hydrophilic characteristics to the molecule, making it a promising candidate for various biochemical interactions. The presence of the cyclohexylmethyl group enhances the compound's solubility in organic solvents while allowing for potential interactions with biological targets that are sensitive to steric hindrance.

In recent years, there has been growing interest in phenolic derivatives as potential therapeutic agents due to their ability to modulate various biological pathways. 4-(Cyclohexylmethyl)phenol has been explored in several preclinical studies for its potential role in anti-inflammatory and antioxidant applications. The hydroxyl group in the phenolic ring can engage in hydrogen bonding with biological molecules, which is a key interaction mechanism for many pharmacologically active compounds.

One of the most compelling aspects of 4-(Cyclohexylmethyl)phenol is its versatility as a starting material for synthesizing more complex derivatives. Researchers have utilized this compound to develop novel analogs with enhanced pharmacological properties. For instance, modifications at the cyclohexylmethyl position have led to compounds with improved bioavailability and target specificity. These derivatives have shown promise in models of inflammation and oxidative stress, suggesting that 4-(Cyclohexylmethyl)phenol could be a valuable precursor in drug discovery efforts.

The synthesis of 4-(Cyclohexylmethyl)phenol typically involves multi-step organic reactions, including Friedel-Crafts alkylation followed by functional group transformations. Advanced synthetic methodologies have been employed to optimize yield and purity, ensuring that the final product meets the stringent requirements for pharmaceutical applications. The use of high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are common analytical techniques employed to confirm the structural integrity of the compound.

From a computational chemistry perspective, 4-(Cyclohexylmethyl)phenol has been subjected to molecular modeling studies to predict its interactions with biological targets. These studies have provided insights into how the compound might bind to enzymes or receptors involved in inflammatory pathways. The cyclohexylmethyl group, in particular, has been identified as a critical moiety for optimizing binding affinity and selectivity.

The pharmacokinetic profile of 4-(Cyclohexylmethyl)phenol has also been evaluated in preclinical models. Initial findings suggest that the compound exhibits moderate oral bioavailability and a reasonable half-life, making it suitable for further development as an oral therapeutic agent. Additionally, metabolism studies have revealed that the compound undergoes biotransformation via Phase II pathways, which typically involves conjugation with glucuronic acid or sulfate groups.

In conclusion, 4-(Cyclohexylmethyl)phenol (CAS No. 92035-56-8) represents a promising chemical entity with significant potential in pharmaceutical research. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further development into novel therapeutic agents. As research continues to uncover new applications for this compound, it is likely that 4-(Cyclohexylmethyl)phenol will play an increasingly important role in drug discovery and development efforts.